Cas no 58155-80-9 (6-(tert-butoxy)pyridin-3-amine)

6-(tert-butoxy)pyridin-3-amine structure
58155-80-9 structure
Product Name:6-(tert-butoxy)pyridin-3-amine
CAS No:58155-80-9
MF:C9H14N2O
MW:166.220262050629
MDL:MFCD11196197
CID:1114396
PubChem ID:21484140
Update Time:2025-04-20

6-(tert-butoxy)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 6-(1,1-dimethylethoxy)-3-Pyridinamine
    • 6-(tert-butoxy)pyridin-3-amine
    • 6-tert-Butoxy-pyridin-3-ylamine
    • AKOS009258091
    • F74415
    • SB37786
    • 6-[(2-methylpropan-2-yl)oxy]pyridin-3-amine
    • 2-tert.butoxy-5-aminopyridine
    • EN300-1122682
    • CS-0453868
    • DB-263982
    • SCHEMBL1496791
    • HRLHJWKMOMDDND-UHFFFAOYSA-N
    • 58155-80-9
    • MDL: MFCD11196197
    • Inchi: 1S/C9H14N2O/c1-9(2,3)12-8-5-4-7(10)6-11-8/h4-6H,10H2,1-3H3
    • InChI Key: HRLHJWKMOMDDND-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CN=1)N)C(C)(C)C

Computed Properties

  • Exact Mass: 166.110613074g/mol
  • Monoisotopic Mass: 166.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 48.1Ų

6-(tert-butoxy)pyridin-3-amine Pricemore >>

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